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Compound of Interest

Compound Name: Ethyl ethanesulfonate

Cat. No.: B155355

For the discerning researcher, scientist, or drug development professional, the selection and
use of chemical reagents are paramount to experimental success and integrity. Ethyl
ethanesulfonate (CAS No. 1912-30-7), a potent alkylating agent, serves as a critical tool in
organic synthesis and as a crucial consideration in pharmaceutical impurity profiling. This guide
provides an in-depth technical overview of its procurement, safe handling, and application,
grounded in established scientific principles and methodologies.

Understanding Ethyl Ethanesulfonate: A Profile

Ethyl ethanesulfonate (EES), also known as ethanesulfonic acid, ethyl ester, is a sulfonate
ester characterized by an ethyl group attached to an ethanesulfonate moiety.[1] This structure
dictates its reactivity and utility, primarily as a reagent for introducing ethyl groups into various
molecules.[1][2]

Key Physicochemical Properties:
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Property Value Source
CAS Number 1912-30-7 [1103114]
Molecular Formula C4H1003S [11[415]
Molecular Weight 138.19 g/mol [41[5]
Appearance C.:Ieér, colorless to pale yellow 5]
liquid

Density ~1.132 g/cm3 [5][6]
Boiling Point ~198°C [2]
Melting Point -17°C [5]
Storage Temperature 2-8°C [61[7]

Procurement and Supplier Vetting

Sourcing high-quality ethyl ethanesulfonate is the foundational step for any research

application. The choice of supplier directly impacts the purity of the starting material, which is

critical for avoiding unwanted side reactions and ensuring reproducible results. For

pharmaceutical applications, sourcing from suppliers who can provide certified reference

materials (CRMs) is essential for analytical testing and quality control.[3][7]

Table of Representative Suppliers:
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Supplier

Product Focus

Available
Documentation

Noteworthy Details

Certified Reference

Certificate of Analysis

Produced under
ISO/IEC 17025 and

Sigma-Aldrich (Merck)  Material (CoA) ISO 17034 standards,
0
(TraceCERT®) ensuring traceability.
[7]
Specializes in high-
Pharmaceutical quality reference

LGC Standards

Analytical Standards

CoA

standards for reliable

analytical testing.[3]

Simson Pharma

Research Chemicals,

CoA with every

Offers competitive

pricing and various

Limited Reference Standards compound grades for research
and development.
Organic Analytical Provides a range of
o ISO 9001 & 14001 o )
CymitQuimica Standards, APIs for B purities, including
Certificates
Research 97%.[1]
Offers various pack
) Technical Data Sheet,  sizes (e.g., 100 mg,
Carl ROTH Research Chemicals ]
CoA 500 mg) suitable for
laboratory scale.[6][8]
Caters to
) ) pharmaceutical
Drug Discovery Purity data (e.g.,
ChemScene development and
Research Reagents >97%) ) o
provides specialized
building blocks.[9]
Pharmaceutical Provides highly pure
Pharmaffiliates Impurities, Reference CoA EES for analytical and

Standards

research purposes.[4]

When purchasing, researchers must verify that the supplier provides a comprehensive

Certificate of Analysis (CoA). A reliable CoA will confirm the compound's identity and purity
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through methods such as NMR, Mass Spectrometry, and GC.[10][11]

Below is a logical workflow for the procurement process.

Procurement Workflow

Define Requirements
(Purity, Quantity, Grade)

Identify Potential Suppliers
(e.g., Sigma-Aldrich, LGC)

Request Documentation
(CoA, SDS)

Evaluate Supplier
(Quality, Lead Time, Cost)

Place Purchase Order

Receive & Verify
(Check CoA, Inspect Material)

Click to download full resolution via product page

Caption: A typical workflow for procuring chemical reagents.

Core Applications in Research and Development
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The Role of Ethyl Ethanesulfonate as an Alkylating
Agent

The primary utility of ethyl ethanesulfonate in organic synthesis stems from its function as an
efficient ethylating agent.[1] Alkylating agents are a class of electrophilic compounds that
introduce an alkyl group to a nucleophilic substrate. In the context of drug development, they
are instrumental in modifying molecules to enhance their therapeutic properties.[12][13]
However, their reactivity also makes them potential genotoxic impurities (PGIs), which
necessitates strict control and monitoring in final drug products.[1][14]

The sulfonate group in EES is an excellent leaving group, facilitating the SN2 transfer of the
ethyl group to a wide range of nucleophiles. This reactivity is harnessed in various synthetic
transformations.

Key Synthetic Applications

Ethyl ethanesulfonate is a versatile reagent employed in several key reactions:

o Stereoselective Friedel-Crafts Alkylation: It is used as a reactant in these reactions to form
new carbon-carbon bonds.[1]

e Preparation of lonic Liquids: EES is used in the synthesis of 1-alkyl-3-methylimidazolium
alkanesulfonate ionic liquids.[1]

e General Organic Synthesis: It serves as an intermediate in the creation of more complex
molecules, including pharmaceutical candidates and bioactive compounds.[5][15]

Experimental Protocols: Synthesis and Analysis

The following protocols are provided as a guide. Researchers should adapt them based on
specific laboratory conditions and safety protocols.

Laboratory Synthesis of Ethyl Ethanesulfonate

This protocol outlines a general procedure for synthesizing EES from ethanesulfonyl chloride
and ethanol.[16]

Objective: To synthesize ethyl ethanesulfonate with minimal byproducts.
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Materials:

Ethanesulfonyl chloride

Anhydrous ethanol

Anhydrous pyridine or triethylamine (as a base)

Anhydrous diethyl ether (or another suitable solvent)

Standard laboratory glassware (round-bottom flask, dropping funnel, condenser)

Magnetic stirrer and ice-water bath

Procedure:

Reagent Preparation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or
argon), dissolve anhydrous ethanol (1.0 equivalent) and anhydrous pyridine (2.0 equivalents)
in anhydrous diethyl ether.

Cooling: Cool the solution to 0-5°C using an ice-water bath.

Addition of Ethanesulfonyl Chloride: Add ethanesulfonyl chloride (1.1 equivalents) to a
dropping funnel. Add the ethanesulfonyl chloride dropwise to the stirred ethanol solution,
ensuring the internal temperature remains below 10°C.[16]

Reaction: Once the addition is complete, allow the mixture to warm to room temperature and
stir for 2-4 hours. Monitor the reaction's progress using Thin Layer Chromatography (TLC) or
Gas Chromatography (GC) until the starting alcohol is consumed.[16]

Workup:
o Cool the reaction mixture in an ice bath and quench by slowly adding cold water.
o Transfer the mixture to a separatory funnel.

o Wash the organic layer sequentially with cold dilute HCI (to remove the base), saturated
agueous sodium bicarbonate solution (to remove acidic byproducts), and brine.[16]
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o Dry the organic layer over an anhydrous drying agent like magnesium sulfate.

o Purification:

o Filter off the drying agent.

o Remove the solvent using a rotary evaporator.

o Purify the resulting crude product by fractional distillation under reduced pressure to obtain
pure ethyl ethanesulfonate.[16]
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Synthesis of Ethyl Ethanesulfonate

Ethanol + Pyridine
in Diethyl Ether

Cool to 0-5°C

Dropwise Addition of
Ethanesulfonyl Chloride

Stir at Room Temp
(2-4 hours)

Aqueous Workup
(Wash with HCI, NaHCOs, Brine)

Dry & Purify
(Fractional Distillation)
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Caption: Workflow for the laboratory synthesis of EES.

Analytical Method for Trace-Level Quantification
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Due to its potential genotoxicity, regulatory agencies mandate strict control of EES as an
impurity in pharmaceutical products.[14] A highly sensitive method using Gas Chromatography-
Tandem Mass Spectrometry (GC-MS/MS) is often employed for its trace-level quantification.
[14]

Objective: To develop a selective and sensitive method for quantifying EES in an Active
Pharmaceutical Ingredient (API).

Instrumentation:

o Gas chromatograph coupled with a triple quadrupole mass spectrometer (GC-MS/MS).[14]
Reagents and Standards:

» Certified reference standard of Ethyl Ethanesulfonate (EES).[14]

o High-purity solvents (e.g., ethyl acetate).

e APl sample.

Procedure:

o Standard Preparation: Prepare a stock solution of the EES certified reference standard in a
suitable high-purity solvent. Create a series of calibration standards by serial dilution to cover
the expected concentration range.

o Sample Preparation: Dissolve a known amount of the APl sample in the same solvent used
for the standards.

e GC-MS/MS Analysis:
o Inject the prepared standards and samples into the GC-MS/MS system.

o Develop a suitable temperature program for the GC to ensure good separation of EES
from the API and other potential impurities.

o Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode for high
selectivity and sensitivity. Select appropriate precursor-to-product ion transitions for EES.
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+ Quantification: Construct a calibration curve from the analysis of the standards. Use the
regression equation from the curve to determine the concentration of EES in the APl sample.

GC-MS/MS Analysis of EES Impurity

Prepare Standards & Samples

Inject into GC-MS/MS

GC Separation

MS/MS Detection (MRM)

Quantify using
Calibration Curve

@EES Conce@

Click to download full resolution via product page

Caption: Analytical workflow for EES impurity analysis.

Safety, Handling, and Storage

Ethyl ethanesulfonate must be handled with care due to its hazardous properties.[17]
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Hazard Summary:

e H315: Causes skin irritation.[17]

e H319: Causes serious eye irritation.[17]

o H335: May cause respiratory irritation.[17]

Recommended Handling and Personal Protective Equipment (PPE):

e Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume
hood.[17][18]

o Eye/Face Protection: Wear tightly fitting safety goggles.[17]
o Skin Protection: Wear impervious protective gloves and clothing.[17]
o Respiratory Protection: If exposure limits are exceeded, use a full-face respirator.[17]

e Hygiene: Wash hands thoroughly after handling. Contaminated clothing should be removed
and washed before reuse.[17]

Storage and Disposal:

o Storage: Store in a well-ventilated, locked-up place. Keep the container tightly closed.[17]
Recommended storage is between 2-8°C.[6][7]

o Disposal: Dispose of contents and container at an approved waste disposal facility in
accordance with local, regional, and national regulations.[17]

Conclusion

Ethyl ethanesulfonate is a valuable reagent in the arsenal of the research and development
scientist. Its utility in organic synthesis is well-established. However, its role as a potential
genotoxic impurity in pharmaceuticals underscores the critical need for rigorous sourcing,
handling, and analytical control. By adhering to the principles and protocols outlined in this
guide, researchers can ensure the safe and effective use of this compound, contributing to the
integrity and success of their scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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